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Compound of Interest

Compound Name: 1,4-Dimethylcyclohexanol

Cat. No.: B1605839

Technical Support Center: 1,4-Dimethylcyclohexanol

This guide provides essential information for the safe handling and disposal of 1,4-
Dimethylcyclohexanol, tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: What is 1,4-Dimethylcyclohexanol and what are its primary properties?

Al: 1,4-Dimethylcyclohexanol is a cyclic alcohol with the molecular formula C8H160.[1][2] It
typically appears as a colorless to pale yellow liquid with a characteristic odor.[2] Due to its
hydrophobic cyclohexane structure, it has limited solubility in water but is soluble in organic
solvents.[1][2] The presence of a hydroxyl (-OH) group allows it to undergo typical alcohol
reactions like oxidation and esterification.[2]

Q2: What are the main hazards associated with 1,4-Dimethylcyclohexanol?

A2: While specific hazard classification data for 1,4-Dimethylcyclohexanol is not readily
available, related compounds like 3,4-Dimethylcyclohexanol are considered combustible liquids
that can cause skin and serious eye irritation, as well as respiratory irritation.[3] It is prudent to
handle 1,4-Dimethylcyclohexanol with similar precautions. Always handle the substance in a
well-ventilated area and avoid contact with skin, eyes, and clothing.[4][5]
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Q3: What personal protective equipment (PPE) should | wear when working with this chemical?

A3: When handling 1,4-Dimethylcyclohexanol, you should wear appropriate personal
protective equipment, including:

o Eye Protection: Chemical splash goggles.[5]

o Hand Protection: Appropriate protective gloves. Gloves must be inspected before use, and
proper removal techniques should be followed to avoid skin contact.[5][6]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]
Alab coat is standard.

o Respiratory Protection: Use only in a well-ventilated area.[5] If ventilation is inadequate or
aerosols may be generated, use a NIOSH/MSHA approved respirator.[5][6]

Q4: How should | properly store 1,4-Dimethylcyclohexanol?

A4: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]
Keep it away from heat, sparks, open flames, and other sources of ignition.[4][5][7] The storage
area should be a designated flammables area.[5]

Q5: What should | do in case of a fire involving this substance?

A5: In case of a fire, use water spray, carbon dioxide (CO2), or dry chemical extinguishing
media.[8] Firefighters should wear self-contained breathing apparatus and full protective gear.
[8] Keep containers cool by spraying them with water if they are exposed to fire.

Troubleshooting Guides
Accidental Exposure

Issue: What is the first aid protocol after accidental exposure to 1,4-Dimethylcyclohexanol?
Solution: Follow the specific first aid measures depending on the route of exposure.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. If irritation persists, get medical attention.[4]
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[5][8] If present, remove contact lenses if it is easy to do so0.[4][8]

Skin Contact: Take off immediately all contaminated clothing.[4] Flush the skin with plenty of
water for at least 15 minutes.[5] If skin irritation occurs, seek medical advice.[4]

Inhalation: Move the affected person to fresh air immediately.[4][5][8] If the person is not
breathing, give artificial respiration.[5][8] If they feel unwell, get medical advice.[4]

Ingestion: Do NOT induce vomiting.[5] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[5] Never give anything by mouth to an unconscious person and seek
immediate medical attention.[5]

Spill Management

Issue: How do | safely clean up a spill of 1,4-Dimethylcyclohexanol?

Solution:

Evacuate & Ventilate: Ensure adequate ventilation.[4][5] Keep unnecessary personnel away
from the spill area.[4]

Eliminate Ignition Sources: Remove all sources of ignition such as sparks, open flames, and
hot surfaces. Use non-sparking tools for cleanup.[5][7]

Contain Spill: Prevent the product from entering drains or waterways.[4]

Absorb: Collect as much of the spill as possible using a suitable absorbent material (e.qg.,
vermiculite, sand, or earth).[4]

Collect & Dispose: Sweep up the absorbed material and place it into a suitable, labeled
container for disposal.[8] Dispose of the waste in accordance with local and national
regulations through a licensed waste disposal company.[4]

Waste Disposal

Issue: How do | dispose of waste 1,4-Dimethylcyclohexanol and its empty container?

Solution:
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e Chemical Disposal: Disposal must be handled by a licensed waste disposal company in
accordance with all local, regional, and national regulations.[4] Do not dispose of it in drains
or the environment.[4][6]

o Empty Container Disposal:

[e]

If the chemical is not listed as an "Acutely Hazardous Waste," triple-rinse the container
with a suitable solvent.[9]

o Collect the rinsate (the solvent used for rinsing) as hazardous waste for proper disposal.[9]
o After triple-rinsing and air-drying, deface the original label on the container.[9]

o The clean, dry container with the cap removed can then be disposed of in the general
trash or broken glass receptacle if applicable.[9]

o If you cannot remove all residual chemical, the container must be disposed of as chemical
waste.[9]

Data and Protocols

hvsical and Chemical :

Property Value Reference
Molecular Formula C8H160 [1][2]
Molecular Weight 128.21 g/mol [11[3]
Appearance Colorless to pale yellow liquid [2]
Solubility in Water 11 g/L (at 25 °C) [1]

N ) 186.00 °C (estimated for 4,4-
Boiling Point _ [10]
dimethylcyclohexanol)

> 109 °C /> 228.2 °F (for
Flash Point trans-1,4- [8]

Cyclohexanedimethanol)
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Note: Specific experimental data for 1,4-Dimethylcyclohexanol is limited. Some data points
are for related isomers or similar compounds and should be used as an estimate.

Experimental Protocols

Protocol 1: Spill Cleanup Procedure

e Assess the Situation: Immediately alert personnel in the area and identify the scope of the
spill.

o Safety First: Don the appropriate PPE (chemical splash goggles, gloves, lab coat).

» Control Vapors & Ignition: Ensure the area is well-ventilated. Turn off all nearby ignition
sources.

e Containment: Create a dike around the spill using an inert absorbent material to prevent it
from spreading or entering drains.

o Absorption: Gently cover the spill with an absorbent material like vermiculite or a chemical
absorbent pad.

e Collection: Once fully absorbed, carefully scoop the material using non-sparking tools into a
designated, labeled hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent, collecting the cleaning material
as hazardous waste.

e Final Steps: Seal the waste container. Wash hands thoroughly. Report the incident according
to your institution's policy.

Protocol 2: Empty Container Decontamination
o Empty Contents: Ensure the container is fully empty, with no residual liquid.

» First Rinse: Add a small amount of a suitable solvent (e.g., acetone or ethanol). Close the
container and shake to rinse all interior surfaces. Empty the rinsate into a designated
hazardous waste container.
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e Second Rinse: Repeat step 2.
» Third Rinse: Repeat step 2 for a third time.

o Drying: Allow the uncapped container to air-dry completely in a well-ventilated area (e.g., a
fume hood).

» Final Disposal: Once dry, deface the manufacturer's label and mark the container as
"EMPTY." Dispose of the container in the appropriate solid waste stream (regular trash or
broken glass box).

Visual Guides

Collect Waste

Contain Spill —— Dispose of Waste
(Use Absorbent Dike) inert Material (Non-Sparking Tools) (Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Accidental Exposure

Route? Route? Route? Route?

Remove Clothing Rinse with Water (15+ min) Move to Eresh Air Do NOT Induce Vomiting
Rinse with Water (15+ min) Remove Contacts Give Water/Milk (if conscious)

if irritation persists \if irritation persists /if feeling unwell immediately

Seek Medical Attention
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Caption: Decision tree for first aid procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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